Cas no 412923-40-1 (2-bromo-[1,3]thiazolo[5,4-b]pyridine)

• Product Name: 2-bromo-[1,3]thiazolo[5,4-b]pyridine
• CAS No: 412923-40-1
• MF: C₆H₃BrN₂S
• MW: 215.070418596268
• MDL: MFCD08234814
• CID: 328757
• PubChem ID: 45789984
• Update Time: 2025-06-13

2-bromo-[1,3]thiazolo[5,4-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromothiazolo[5,4-b]pyridine
• 2-bromo-[1,3]thiazolo[5,4-b]pyridine
• Thiazolo[5,4-b]pyridine,2-bromo-
• 2-bromo[1,3]thiazolo[5,4-b]pyridine
• VUSLYGKUDDJMMC-UHFFFAOYSA-N
• Thiazolo[5,4-b]pyridine, 2-bromo-
• RP26885
• FCH1386471
• MB05754
• AX8072328
• AB0024826
• ST2416647
• W6173
• 2-Bromo-thiazolo[5,4-b]pyridine
• CS-W006850
• DS-11027
• FT-0601872
• EN300-4998469
• MFCD08234814
• 2-BROMOTHIAZOLO[5 pound not4-B]PYRIDINE
• J-508554
• SODIUMPARAPERIODATE
• SCHEMBL140126
• DTXSID20672147
• SY108747
• A873083
• AKOS015834965
• 412923-40-1
• DB-070168

• MDL： MFCD08234814
• Inchi： 1S/C6H3BrN2S/c7-6-9-4-2-1-3-8-5(4)10-6/h1-3H
• InChI Key： VUSLYGKUDDJMMC-UHFFFAOYSA-N
• SMILES： BrC1=NC2=CC=CN=C2S1

Computed Properties

• Exact Mass: 213.92000
• Monoisotopic Mass: 213.92
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54
• XLogP3: 2.7

Experimental Properties

• Color/Form: No data avaiable
• Density: No data available
• Melting Point: No data available
• Boiling Point: 311.4°C at 760 mmHg
• Flash Point: No data available
• Refractive Index: 1.733
• PSA: 54.02000
• LogP: 2.45380
• Vapor Pressure: No data available

2-bromo-[1,3]thiazolo[5,4-b]pyridine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Inert atmosphere,2-8°C

Additional information on 2-bromo-[1,3]thiazolo[5,4-b]pyridine

Research Brief on 2-bromo-[1,3]thiazolo[5,4-b]pyridine (CAS: 412923-40-1) in Chemical Biology and Pharmaceutical Applications

2-bromo-[1,3]thiazolo[5,4-b]pyridine (CAS: 412923-40-1) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its thiazolo[5,4-b]pyridine core and a bromine substituent, serves as a valuable intermediate in the synthesis of bioactive molecules. Its unique structural features make it a promising scaffold for drug discovery, particularly in the development of kinase inhibitors, antimicrobial agents, and other therapeutic modalities.

Recent studies have highlighted the role of 2-bromo-[1,3]thiazolo[5,4-b]pyridine as a key building block in medicinal chemistry. For instance, researchers have utilized this compound to synthesize novel derivatives targeting protein kinases, which are implicated in various diseases, including cancer and inflammatory disorders. The bromine atom at the 2-position provides a reactive site for further functionalization, enabling the introduction of diverse pharmacophores to enhance biological activity and selectivity.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists explored the potential of 2-bromo-[1,3]thiazolo[5,4-b]pyridine derivatives as inhibitors of the epidermal growth factor receptor (EGFR), a well-known target in oncology. The study demonstrated that modifications at the bromine position led to compounds with improved binding affinity and reduced off-target effects. These findings underscore the compound's utility in rational drug design and its potential to yield next-generation therapeutics.

Beyond its applications in kinase inhibition, 2-bromo-[1,3]thiazolo[5,4-b]pyridine has also been investigated for its antimicrobial properties. A recent report in Bioorganic & Medicinal Chemistry Letters described the synthesis of thiazolo[5,4-b]pyridine-based analogs with potent activity against drug-resistant bacterial strains. The brominated derivative exhibited enhanced membrane permeability and stability, making it a promising candidate for further development as an antibacterial agent.

The synthetic accessibility of 2-bromo-[1,3]thiazolo[5,4-b]pyridine further contributes to its appeal in drug discovery. Researchers have developed efficient protocols for its preparation, including palladium-catalyzed cross-coupling reactions and regioselective bromination strategies. These methodologies enable the scalable production of the compound and its derivatives, facilitating high-throughput screening and structure-activity relationship (SAR) studies.

In conclusion, 2-bromo-[1,3]thiazolo[5,4-b]pyridine (CAS: 412923-40-1) represents a versatile and pharmacologically relevant scaffold in modern drug discovery. Its applications span kinase inhibition, antimicrobial therapy, and beyond, supported by a growing body of research that highlights its potential. Continued exploration of this compound and its derivatives is expected to yield innovative therapeutic agents with significant clinical impact.